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Compound of Interest

Compound Name: (R)-(-)-3-Hydroxytetrahydrofuran

Cat. No.: B049341 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
(R)-(-)-3-Hydroxytetrahydrofuran, a chiral cyclic ether, serves as a crucial building block in

the synthesis of a variety of complex organic molecules and active pharmaceutical ingredients

(APIs). Its specific stereochemistry and functional groups make it a valuable intermediate in the

development of novel therapeutics. This guide provides a comprehensive overview of its

chemical properties, structure, and relevant experimental procedures.

Chemical Identity and Structure
(R)-(-)-3-Hydroxytetrahydrofuran, also known as (R)-(-)-Tetrahydro-3-furanol, is a derivative

of tetrahydrofuran featuring a hydroxyl group at the 3-position with R-stereochemistry.[1] This

specific spatial arrangement is critical for its application in stereoselective synthesis.

IUPAC Name: (3R)-oxolan-3-ol[2]

CAS Number: 86087-24-3[3]

Molecular Formula: C₄H₈O₂[1][4]

Molecular Weight: 88.11 g/mol [4]
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Structure: The molecule consists of a five-membered saturated ring containing one oxygen

atom (a tetrahydrofuran ring) and a hydroxyl (-OH) group attached to the third carbon atom.

The "(R)-(-)" designation specifies the absolute configuration at the chiral center and the

direction in which it rotates plane-polarized light.

Chemical Structure Identifiers:

SMILES: O[C@@H]1CCOC1[5]

InChI: 1S/C4H8O2/c5-4-1-2-6-3-4/h4-5H,1-3H2/t4-/m1/s1[5]

InChI Key: XDPCNPCKDGQBAN-SCSAIBSYSA-N[5]

Physicochemical Properties
The physical and chemical properties of (R)-(-)-3-Hydroxytetrahydrofuran are summarized

below. It typically appears as a colorless to light yellow liquid.[3][4][6]

Property Value References

Appearance Colorless to light yellow liquid [3][6]

Boiling Point 181 °C (at 760 mmHg) [3]

80 °C (at 15 mmHg) [7]

Density 1.097 g/mL (at 25 °C) [3]

Refractive Index (n20/D) 1.45 [3]

Optical Activity ([α]20/D)
-15.9° to -18° (c = 2.4 in

methanol)
[3][8]

Flash Point 82 °C (179.6 °F) - closed cup

Solubility
Soluble in Chloroform and

Methanol (Slightly)
[8]

pKa 14.49 ± 0.20 (Predicted) [8]

Applications in Drug Development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/309753
https://www.sigmaaldrich.com/US/en/product/aldrich/309753
https://www.sigmaaldrich.com/US/en/product/aldrich/309753
https://www.benchchem.com/product/b049341?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8310051.htm
https://www.nacchemical.com/-r-3-hydroxytetrahydrofuran-3368080.html
https://www.ruifuchem.com/r-3-hydroxytetrahydrofuran-cas-86087-24-3-product/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8310051.htm
https://www.ruifuchem.com/r-3-hydroxytetrahydrofuran-cas-86087-24-3-product/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8310051.htm
https://www.tcichemicals.com/IN/en/p/H1332
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8310051.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8310051.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8310051.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8310051_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8310051_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8310051_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(R)-(-)-3-Hydroxytetrahydrofuran is a key chiral intermediate in the pharmaceutical industry.

Its bifunctional nature, possessing both an ether and a secondary alcohol, allows for versatile

chemical modifications.

HIV Protease Inhibitors: It is utilized as a building block in the synthesis of potent HIV

protease inhibitors.[3][5][6]

Antiviral and Antitumor Drugs: The compound serves as a starting material for various

antiviral and antitumor agents.[6]

Empagliflozin Synthesis: It is a chemical reactant in the synthesis of Empagliflozin, a sodium-

glucose co-transporter-2 (SGLT2) inhibitor used for treating type 2 diabetes.[3][9]

Experimental Protocols: Synthesis
Several methods for the synthesis of (R)-(-)-3-Hydroxytetrahydrofuran have been reported. A

common approach involves the intramolecular cyclization of a chiral precursor.

This protocol describes the synthesis of (R)-(-)-3-hydroxytetrahydrofuran from (R)-4-chloro-

1,3-butanediol.[10]

Workflow Diagram:
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Synthesis Workflow: Method 1

(R)-4-chloro-1,3-butanediol

Dissolve in 0.5 N HCl

Heat under reflux for 2 hours

Cool to room temperature

Neutralize with 50% aq. NaOH

Evaporate water under reduced pressure

Add Methanol to residue

Filter to remove insoluble crystals

Concentrate filtrate under reduced pressure

Distill under reduced pressure

(R)-(-)-3-Hydroxytetrahydrofuran (Final Product)
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Synthesis Logic: Method 2

Reactants & Catalyst

Process

Products

(R)-1,2,4-butanetriol

Acid-Catalyzed
Dehydrocyclization

p-Toluenesulfonic Acid (PTSA)
(Catalyst)

(R)-3-Hydroxytetrahydrofuran Water (by-product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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